Anisonitrile

• IUPAC Name: 4-methoxybenzonitrile
• InChI: InChI=1S/C8H7NO/c1-10-8-4-2-7(6-9)3-5-8/h2-5H,1H3
• InChI Key: XDJAAZYHCCRJOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C#N
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID0052596
• Molecular Weight: 133.15 g/mol
• Physical Description: White crystalline powder with an almond-like odor; [Alfa Aesar MSDS]
• Vapor Pressure: 0.06 [mmHg]
• CAS RN: 874-90-8, 68271-93-2

Description

Anisonitrile, also known as 4-Methoxybenzonitrile, is a chemical compound with the molecular formula C8H7NO and a molecular weight of 133.15. It is used in laboratory settings.

Synthesis Analysis

The synthesis of isonitriles, a group to which anisonitrile belongs, can be achieved through various methods. One such method involves the treatment of N-substituted formamides with chlorophosphate compounds and tertiary amine bases, which produces the corresponding isocyanides in high yields. Another method involves the reaction of primary amines with difluorocarbene, generated in situ from chlorodifluoroacetate via decarboxylation.

Molecular Structure Analysis

The molecular structure of Anisonitrile consists of a benzene ring substituted with a methoxy group and a nitrile group. The IUPAC Standard InChI for Anisonitrile is InChI=1S/C7H8O.C2H3N/c1-8-7-5-3-2-4-6-7;1-2-3/h2-6H,1H3;1H3.

Chemical Reactions Analysis

Isonitriles, including anisonitrile, can undergo various reactions. For instance, they can participate in replacement reactions, where isocyano groups are replaced with a hydrogen atom. They can also undergo elimination and addition reactions.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

Anisonitrile acts as a ligand in coordination chemistry. It forms stable complexes with transition metals, which find applications in catalysis, material science, and molecular recognition. These metal complexes can exhibit unique properties and reactivity.

Safety and Hazards

Anisonitrile is considered harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are advised when handling anisonitrile.

Synthesis routes and methods

Procedure details

In a Group 1 process, propanal is converted into a mixture containing some propionitrile and acrylonitrile together with acetonitrile, aldehydes, and other by-products by a reaction with gaseous ammonia and air at 460° C. over Sn/Sb oxide catalyst (M. Cathala, et al., Bull. Soc. chim. France, 1979, pp. 173-178). In another example (R. J. Card and J. L. Schmitt, J. Org. Chem., 1981, vol. 46, pp. 754-757), benzonitrile, p-methoxybenzonitrile, and octanenitrile are obtained in good yields by passing a stream of gaseous ammonia containing 5 mol % of the corresponding aldehyde through a catalyst bed (3 cm of Cu/alumina) at 325° C. According to Brit. Pat. 709,337, acrolein is converted into acrylonitrile in a gas phase reaction with air/ammonia/steam/ nitrogen mixture over molybdenum catalysts at 285-445° C.

Q & A

Q1: What is the molecular formula, weight, and spectroscopic data for anisonitrile?

A: Anisonitrile (4-methoxybenzonitrile) has the molecular formula C₈H₇NO and a molecular weight of 133.15 g/mol. Spectroscopically, anisonitrile can be characterized by its infrared (IR) spectrum. A significant peak is observed for the CN stretching vibration. []

Q2: Can you describe some of the methods used to synthesize anisonitrile?

A: Anisonitrile can be synthesized through various methods, with many focusing on optimizing yield and reaction conditions. One common approach is the dehydration of anisaldoxime. Researchers have explored different catalysts and conditions for this reaction, including base phase transfer catalysis [], ultrasonic wave irradiation and phase transfer catalysis [], solid acid catalysts like Nafion/SiO₂ under microwave irradiation [], and even organoselenium-catalyzed dehydration under solventless conditions. [] Another method involves the ammoxidation of p-methoxytoluene using a VPO/SiO₂ catalyst. [, ]

Q3: Are there any studies on the vibrational properties of anisonitrile under electric fields?

A: Yes, vibrational Stark effect (VSE) spectroscopy has been employed to study the impact of electric fields on the CN stretching vibration of anisonitrile. This technique provides insights into the anharmonicity of the CN bond and its sensitivity to local electrostatic environments. [] Researchers have also used computational methods like finite-field ab initio calculations to simulate the electroabsorption responses of anisonitrile, examining factors like Stark tuning rates and the influence of solvents. []

Q4: What are the applications of anisonitrile in organic synthesis?

A: Anisonitrile serves as a valuable building block in organic synthesis. For instance, it acts as a reagent in the synthesis of hydroxyalkyl thiazolines, a class of ligands used in carbonyl addition reactions. [] Additionally, anisonitrile participates in reactions with Grignard reagents in the presence of copper(I) bromide, leading to the formation of ketimines, ketones, and amines. []